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Compound of Interest

Compound Name: Antitumor agent-119

Cat. No.: B12376173

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antitumor agent-119 represents a class of promising compounds with demonstrated
anticancer activities. This document provides detailed information on the solubility and
preparation of a specific analogue, Antitumor agent-119 (also known as compound 13K), a 2-
benzoxazolyl hydrazone derivative. Additionally, it outlines the mechanism of action of a related
compound, ATRN-119, an ATR kinase inhibitor, and provides protocols for its preparation and
use in research settings.

Data Presentation
Table 1: Solubility of Antitumor Agent-119 (Compound
13K)
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Solvent Concentration Molarity (approx.) Notes

Requires sonication
for complete
dissolution. It is
recommended to use
DMSO 100 mg/mL 330.76 mM
fresh, anhydrous
DMSO as the
compound is

hygroscopic.[1]

Table 2: In Vitro IC50 Values of Antitumor Agent-119
(Compound 13K)

Cell Line Cancer Type IC50

Butkitt Burkitt's Lymphoma 30 nM[1][2]
CCRF-CEM Acute Lymphoblastic Leukemia 140 nM[1][2]
HelLa Cervical Cancer 100 nM
HT-29 Colorectal Adenocarcinoma 40 nM

Table 3: Stock Solution Preparation for Antitumor Agent-

119 (Compound 13K) (Molecular Weight: 302.33 g/mol )

Desired
. Volume for 1 mg Volume for 5 mg Volume for 10 mg
Concentration
1 mM 3.3076 mL 16.5382 mL 33.0764 mL
5 mM 0.6615 mL 3.3076 mL 6.6153 mL
10 mM 0.3308 mL 1.6538 mL 3.3076 mL

Experimental Protocols
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Protocol 1: Preparation of Antitumor Agent-119
(Compound 13K) Stock Solution

Materials:

Antitumor agent-119 (Compound 13K) powder
Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Ultrasonic bath

Vortex mixer

Procedure:

Weighing: Accurately weigh the desired amount of Antitumor agent-119 powder in a sterile
microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired
stock solution concentration (refer to Table 3). For example, to prepare a 10 mM stock
solution, add 330.8 pL of DMSO to 1 mg of the compound.

Dissolution:
o Vortex the mixture thoroughly for 1-2 minutes.

o For complete dissolution, place the tube in an ultrasonic bath and sonicate until the
solution is clear. Gentle heating to 37°C can also aid in solubilization.

Sterilization (Optional): If required for cell culture experiments, filter-sterilize the stock
solution using a 0.22 um syringe filter compatible with DMSO.

Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.
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o Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

Protocol 2: Formulation of a Water-Soluble Analogue
(Based on KS119W) for In Vivo Studies

While Antitumor agent-119 (compound 13K) has poor agueous solubility, a water-soluble
analogue, KS119W, has been developed for in vivo use. The following is a general protocol for
preparing a formulation based on the principles used for KS119W.

Materials:

Water-soluble analogue of Antitumor agent-119

Sterile saline solution (0.9% NacCl)

Sodium bicarbonate (NaHCO3)

Sterile, pyrogen-free water for injection

pH meter
Procedure:

» Buffer Preparation: Prepare a sterile 250 mM sodium bicarbonate solution in pyrogen-free
water.

o Dissolution: Dissolve the water-soluble Antitumor agent-119 analogue in the 250 mM
sodium bicarbonate solution to the desired final concentration.

e pH Adjustment: If necessary, adjust the pH of the final formulation to a physiologically
compatible range (e.g., pH 7.2-7.4) using sterile saline or a dilute sterile acid/base.

e Final Formulation: The final formulation of KS119W was in saline containing 250 mM sodium
bicarbonate.

e Administration: This formulation is intended for parenteral administration. It is recommended
to prepare the formulation fresh on the day of use.
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Mandatory Visualizations
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Experimental Workflow for In Vitro Studies

Cell-Based Assay Data Analysis

9. Measure Absorbance |—>

10. Calculate IC50

8. Perform Viability Assay (e.g., MTT) |»H>

7. Incubate for 24-72h

6. Treat with Diluted Compound

Stock Solution Preparation

1. Weigh Compound |—>| 2. Add DMSO |—>| 3. Vortex & Sonicate |—>

4. Aliquot & Store at -80°C I >| 5. Culture Cancer Cells
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ATRN-119 Mechanism of Action: ATR Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12376173#antitumor-agent-119-solubility-and-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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